ethyl 4-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-4-oxobutanoate
• InChI: InChI=1S/C21H25N7O4/c1-3-32-18(30)9-8-17(29)26-10-12-27(13-11-26)20-19-21(23-14-22-20)28(25-24-19)15-4-6-16(31-2)7-5-15/h4-7,14H,3,8-13H2,1-2H3
• InChI Key: YTKNAKNYWLKCLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)OC
• Molecular Formula: C21H25N7O4
• Molecular Weight: 439.5 g/mol

Description

The compound “ethyl 4-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-4-oxobutanoate” is a complex organic molecule that features a pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold. It’s part of a new set of small molecules designed as novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of such compounds involves the design of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The exact synthesis process of this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold. These scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds.

Scientific Research Applications

Antimicrobial Properties

Researchers have synthesized various derivatives related to the chemical structure of interest to evaluate their antimicrobial activities. For instance, compounds with similar structural motifs have been reported to possess good to moderate activities against various microorganisms. This includes novel triazole derivatives synthesized for antimicrobial screening, suggesting the potential utility of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Antihypertensive Agents

Another significant application of these chemical entities is in the synthesis of compounds with antihypertensive activities. Research into triazolopyrimidines, for instance, has yielded derivatives that showed promising antihypertensive activity in both in vitro and in vivo models. This highlights the compound's potential as a scaffold for developing new antihypertensive drugs (Bayomi et al., 1999).

Mechanism of Action

The compound is designed as a novel CDK2 targeting compound. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner. The exact mechanism of action of this specific compound is not detailed in the available resources.